Cas no 1227580-90-6 (2-Chloro-3-iodo-6-methoxypyridine)

• Product Name: 2-Chloro-3-iodo-6-methoxypyridine
• CAS No: 1227580-90-6
• MF: C₆H₅ClINO
• MW: 269.467472791672
• MDL: MFCD16610522
• CID: 4689251
• PubChem ID: 91758972
• Update Time: 2025-08-04

2-Chloro-3-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodo-6-methoxypyridine
• FCH1344690
• AM86417
• CS-0456348
• starbld0017423
• SCHEMBL22953996
• 2-Chloro-3-iodo-6-methoxy-pyridine
• MFCD16610522
• N10091
• 1227580-90-6
• DB-192506
• DTXSID201298880
• 2-Chloro-3-iodo-6-methoxypyridine

• MDL： MFCD16610522
• Inchi： 1S/C6H5ClINO/c1-10-5-3-2-4(8)6(7)9-5/h2-3H,1H3
• InChI Key： YQFZMBLOJHPSAS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1)OC)Cl

Computed Properties

• Exact Mass: 268.91044g/mol
• Monoisotopic Mass: 268.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.8

Additional information on 2-Chloro-3-iodo-6-methoxypyridine

Introduction to 2-Chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) and Its Emerging Applications in Chemical Biology

2-Chloro-3-iodo-6-methoxypyridine, identified by the chemical abstracts service number 1227580-90-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile structural features. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological significance. The presence of both chloro and iodo substituents, along with a methoxy group, endows 2-chloro-3-iodo-6-methoxypyridine with unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural composition of 2-chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 3-position with an iodine atom, and at the 6-position with a methoxy group. This arrangement creates a molecule that is highly susceptible to nucleophilic substitution reactions, particularly at the iodine and chlorine atoms. Such reactivity has made it a popular building block in medicinal chemistry for constructing novel bioactive scaffolds. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, further enhances its utility in drug discovery efforts.

In recent years, 2-chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic areas. One notable application has been in the design of kinase inhibitors, where the pyridine core serves as a pharmacophore that interacts with specific amino acid residues in the active site of kinases. For instance, studies have demonstrated its role in synthesizing inhibitors for tyrosine kinases, which are implicated in cancer progression. The chloro and iodo substituents provide handles for further functionalization, allowing chemists to fine-tune the binding properties of these inhibitors.

Another emerging area where 2-chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) has shown promise is in the development of antiviral agents. The structural motif of this compound has been incorporated into molecules designed to interfere with viral replication cycles. Specifically, derivatives of 2-chloro-3-iodo-6-methoxypyridine have been investigated for their potential to inhibit enzymes essential for viral polymerization or assembly. Preliminary studies suggest that modifications at the 2-, 3-, and 6positions can significantly alter the antiviral efficacy of these compounds. This underscores the importance of structural diversity when designing new therapeutic agents.

The synthesis of 2-chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) typically involves multi-step organic transformations starting from commercially available pyridine derivatives. One common synthetic route involves halogenation and methoxylation reactions followed by selective substitution to introduce the chloro and iodo groups at desired positions. Advances in catalytic methods have also enabled more efficient and scalable preparations of this compound, reducing costs and improving yields for industrial applications.

The versatility of 2-chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science, particularly in the development of organic electronic materials such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The conjugated system provided by the pyridine ring allows for tunable electronic properties, making it an attractive component in these applications.

In conclusion, 2-chloro-3-iodo-6-methoxypyridine (CAS No: 1227580-90-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications for this molecule, its importance is likely to grow further.